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Compound of Interest

Compound Name: AS-1669058 free base

CAS No.: 1395553-31-7

Cat. No.: B605602

Get Quote

Introduction

Levocarnitine ((R)-3-hydroxy-4-(trimethylammonio)butanoate) is a naturally occurring

quaternary ammonium compound essential for fatty acid metabolism.[1][2] It plays a crucial role

in transporting long-chain fatty acids into the mitochondria for β-oxidation and energy

production.[3] Levocarnitine free base is widely used in pharmaceutical formulations, nutritional

supplements, and as a key component in cell culture media. However, its highly hygroscopic

nature and potential for degradation in aqueous solutions present significant challenges for

researchers and formulation scientists.[2][4][5]

These application notes provide a comprehensive guide to preparing stable aqueous solutions

of Levocarnitine free base. The protocols outlined below address the key factors influencing its

stability, ensuring the preparation of reliable and consistent solutions for research and

development applications.
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Physicochemical Properties of Levocarnitine Free
Base
Understanding the fundamental properties of Levocarnitine is critical for successful formulation.

Key quantitative data are summarized in the table below.

Property Value Reference

Molecular Formula C₇H₁₅NO₃ [4]

Molecular Weight 161.20 g/mol [1][4]

Appearance

White or almost white,

crystalline powder or colorless

crystals.

[6]

Solubility in Water
Freely soluble; 2500 g/L (at

20°C).
[2][4]

pKa (Strongest Acidic) 3.8 - 4.2 [2][4][7]

Hygroscopicity Highly hygroscopic. [2][4][5]

pH of Solution (50 g/L in H₂O) 6.5 - 8.5 [4][6]

pH of Injectable Solution Adjusted to 6.0 - 6.5 [8]

Factors Influencing Solution Stability
Several factors can impact the stability of Levocarnitine in an aqueous environment. Careful

control of these parameters is essential to prevent degradation.

pH: The pH of the solution is the most critical factor. Levocarnitine is most stable in an acidic

pH range. Solutions with a pH between 3.0 and 6.0 have been shown to be stable for over a

year.[4] A patented oral solution adjusts the pH to a range of 5.0 to 6.0.[9] Conversely,

degradation is observed under basic hydrolysis conditions.[10]

Temperature: While the solid form can withstand high temperatures, thermal degradation in

solution can occur and appears to follow first-order kinetics.[4][11] For long-term storage,
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refrigeration is recommended. Studies on levocarnitine chloride solutions showed they were

stable even after autoclaving.[12]

Light: Exposure to light can be a contributing factor to degradation.[10] Therefore, solutions

should be stored in light-protected containers.

Oxidizing Agents: Levocarnitine can be degraded under oxidative conditions.[10] Contact

with strong oxidizing agents should be avoided, and the use of high-purity, de-gassed water

is recommended for preparation.

Microbial Contamination: While some acidic preparations have been shown to inhibit

microbial growth, contamination can lead to degradation.[12] For applications requiring

sterility, sterile filtration is necessary.

Experimental Protocols
Protocol 1: Preparation of a Standard Levocarnitine
Aqueous Solution (100 mg/mL)
This protocol describes the preparation of a stock solution suitable for most research

applications.

Materials and Equipment:

Levocarnitine free base (USP Grade)

Sterile, purified water (e.g., Water for Injection or Type I ultrapure water)

Calibrated analytical balance

Sterile volumetric flasks and pipettes

Calibrated pH meter

0.1 M Hydrochloric Acid (HCl) and 0.1 M Sodium Hydroxide (NaOH) for pH adjustment

Sterile 0.22 µm syringe filters
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Sterile, amber glass storage vials or polypropylene tubes

Procedure:

Weighing: Due to the highly hygroscopic nature of Levocarnitine free base, perform weighing

in a controlled-humidity environment (e.g., a glove box) or as quickly as possible.[2][4] Weigh

1.0 g of Levocarnitine free base.

Dissolution: Transfer the powder to a 10 mL volumetric flask. Add approximately 7 mL of

sterile, purified water and swirl gently to dissolve. The substance is freely soluble in water.[6]

Volume Adjustment: Once fully dissolved, bring the solution to the final volume of 10 mL with

purified water.

pH Measurement and Adjustment: Measure the pH of the solution. It will typically be between

6.5 and 8.5.[4] Carefully adjust the pH to between 5.0 and 6.0 by dropwise addition of 0.1 M

HCl. Use 0.1 M NaOH if the pH is over-adjusted. This pH range is optimal for stability.[4][9]

Sterile Filtration (Optional): For cell culture or other sterile applications, draw the solution into

a sterile syringe, attach a 0.22 µm sterile syringe filter, and dispense it into a sterile storage

vial.

Storage: Store the solution at 2-8°C, protected from light in amber vials. While some acidic

preparations are stable for extended periods, it is best practice for non-preserved research

solutions to be used within a shorter timeframe.[12] One supplier does not recommend

storing aqueous solutions for more than one day.[3] A stability study should be performed for

extended storage requirements.

Protocol 2: High-Performance Liquid Chromatography
(HPLC) for Stability Assessment
This protocol provides a general method to monitor the concentration and detect degradation

products in the prepared Levocarnitine solution.

Materials and Equipment:

HPLC system with UV or Mass Spectrometric detector
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C18 analytical column

Levocarnitine reference standard

Mobile phase reagents (e.g., HPLC-grade buffer, acetonitrile, tetrahydrofuran)[13]

Prepared Levocarnitine solution (from Protocol 1)

Procedure:

Standard Preparation: Prepare a series of calibration standards of the Levocarnitine

reference standard in the mobile phase, covering the expected concentration of the sample.

Sample Preparation: Dilute an aliquot of the stored Levocarnitine solution (from Protocol 1)

with the mobile phase to a concentration within the calibration range.

Chromatographic Conditions:

Mobile Phase Example: A mixture of pH 2.6 buffer, acetonitrile, and tetrahydrofuran

(850:90:60 v/v/v).[13]

Flow Rate: 1.0 mL/min.[13]

Detection: UV at 244 nm (requires derivatization) or Mass Spectrometry.[13]

Note: Method conditions must be optimized for the specific HPLC system and column

used.

Analysis: Inject the standards and the prepared sample onto the HPLC system.

Data Interpretation:

Quantify the Levocarnitine concentration in the sample by comparing its peak area to the

calibration curve.

Monitor the chromatogram for the appearance of new peaks over time, which may indicate

degradation products.[10]
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A significant decrease (>5-10%) in the main Levocarnitine peak area or the appearance of

degradation peaks indicates instability.

Visualizations
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Start

1. Weigh Levocarnitine
(Hygroscopic Precautions)

2. Dissolve in
Purified Water

3. Adjust to
Final Volume

4. Measure pH

5. Adjust pH to 5.0-6.0
(using 0.1M HCl)

6. Sterile Filter (0.22 µm)
(Optional)

7. Store at 2-8°C
(Protect from Light)

End
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Levocarnitine
Aqueous Stability

pH
(Optimal: 3.0-6.0)

Temperature
(Store at 2-8°C)

Light
(Use Amber Vials)

Oxidation
(Avoid Oxidants)

Microbial Growth
(Sterile Filter)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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